Cas no 945299-27-4 (2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile)
945299-27-4 structure
Product Name:2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile
CAS No:945299-27-4
MF:C17H13FN4O2
MW:324.309126615524
MDL:MFCD09455397
CID:1068221
PubChem ID:17221336
Update Time:2025-04-20
2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile
- 2-[2-(5-fluoro-1H-indol-3-yl)ethylamino]-5-nitrobenzonitrile
- 945299-27-4
- MFCD09455397
- LS-01814
- 2-((2-(5-Fluoro-1H-indol-3-yl)ethyl)amino)-5-nitrobenzonitrile
- CS-0358271
- AKOS000321428
- 2-([2-(5-Fluoro-1h-indol-3-yl)ethyl]amino)-5-nitrobenzonitrile
- STK501366
- G74021
- ALBB-004899
- 2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile
-
- MDL： MFCD09455397
- Inchi： 1S/C17H13FN4O2/c18-13-1-3-17-15(8-13)11(10-21-17)5-6-20-16-4-2-14(22(23)24)7-12(16)9-19/h1-4,7-8,10,20-21H,5-6H2
- InChI Key： RXNOMZLGDSPXLH-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(=CN2)CCNC1C=CC(=CC=1C#N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 324.10225383g/mol
- Monoisotopic Mass: 324.10225383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 97.4Ų
2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile Security Information
- HazardClass：IRRITANT
2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F020100-250mg |
2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile |
945299-27-4 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | F020100-500mg |
2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile |
945299-27-4 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | F020100-1000mg |
2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile |
945299-27-4 | 1g |
$ 720.00 | 2022-06-05 | ||
| Matrix Scientific | 036715-500mg |
2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile |
945299-27-4 | 500mg |
$189.00 | 2023-09-09 | ||
| Chemenu | CM115666-1g |
2-{[2-(5-fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile |
945299-27-4 | 95% | 1g |
$291 | 2024-07-19 | |
| abcr | AB405101-500 mg |
2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile; . |
945299-27-4 | 500MG |
€254.60 | 2022-06-10 | ||
| abcr | AB405101-1 g |
2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile; . |
945299-27-4 | 1g |
€306.00 | 2022-06-10 | ||
| abcr | AB405101-500mg |
2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile; . |
945299-27-4 | 500mg |
€269.00 | 2025-04-14 | ||
| abcr | AB405101-1g |
2-{[2-(5-Fluoro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzonitrile; . |
945299-27-4 | 1g |
€317.00 | 2025-04-14 | ||
| A2B Chem LLC | AI98092-500mg |
2-([2-(5-Fluoro-1h-indol-3-yl)ethyl]amino)-5-nitrobenzonitrile |
945299-27-4 | >95% | 500mg |
$467.00 | 2023-12-29 |
2-{2-(5-Fluoro-1H-indol-3-yl)ethylamino}-5-nitrobenzonitrile Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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